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Compound Focus: Benzylideneacetone

Cat. No.: S588542

The following table consolidates the key data found for benzylideneacetone and its derivative,

dibenzylideneacetone.
Data for . .
. Data for trans,trans-Dibenzylideneacetone
Property Benzylideneacetone
(C17H140)
(C10H100)
Molecular C10H100 [1] [2] C17H140 [3]
Formula
Molecular 146.19 g/mol [1] [4] 234.29 g/mol [3] [5]
Weight
CAS Registry 122-57-6 [2] [4] 35225-79-7 [3]
Number
Mass Not Available in Sources Major Peaks (m/z): 234 (Molecular lon, 100%), 235
Spectrum (18.1%), 233 (68.6%), 131 (42.7%), 103 (61.6%), 91
(26.6%), 77 (48.7%) [5].
IR Spectrum Not Available in Sources A digitized spectrum is available (NIST), but specific

peak data was not listed in an extractable format [3].
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Data for . -
. Data for trans,trans-Dibenzylideneacetone
Property Benzylideneacetone
(C17H140)

(C10H100)
Melting Point 39 °Cto 42 °C [1] [4] Not Provided
Boiling Point 260 °C to 262 °C [1] Not Provided
Appearance Pale yellow solid [1] Not Provided

Experimental Context for Spectroscopic Analysis

For researchers, understanding the context in which spectroscopic data is obtained is crucial for
reproducibility. The experimental details for the mass spectrum of dibenzylideneacetone were as follows
[5]:

e Technique: Electron lonization (EI)

e Source Temperature: 160 °C
e Sample Temperature: 120 °C

The workflow for characterizing an organic compound like benzylideneacetone typically follows a logical

sequence to confirm its identity and purity, as shown below.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Benzylideneacetone
https://www.fishersci.ca/shop/products/benzylideneacetone-98-thermo-scientific/p-7021264
https://en.wikipedia.org/wiki/Benzylideneacetone
https://en.wikipedia.org/wiki/Benzylideneacetone
https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_538-58-9_IR1.htm
https://www.smolecule.com/products/s588542?utm_src=pdf-body
https://www.smolecule.com/products/s588542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

(Sample Synthesis/IsolatiorD

Purification
(Recrystallization, etc.)

(Melting Point, etc.)

l

(Elemental Compositiog

(Purity & Physical State Check)

(Mass Spectrometry)

Functional Group Analysis
(Infrared Spectroscopy)

Molecular Structure Elucidation
(NMR Spectroscopy)

Click to download full resolution via product page

Experimental workflow for comprehensive characterization of an organic compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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